![molecular formula C14H14N2O2 B6413671 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% CAS No. 1262011-34-6](/img/structure/B6413671.png)
6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95%
Overview
Description
6-Amino-3-(2,5-dimethylphenyl)picolinic acid (6-APA) is an organic compound that is widely used in scientific research and laboratory experiments. It is a derivative of picolinic acid, and is characterized by its high purity (95%) and low toxicity. 6-APA is used in a variety of scientific applications, including biochemical and physiological studies, drug discovery, and biotechnology.
Mechanism of Action
6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% has a variety of mechanisms of action, depending on its application. For example, in studies of enzyme inhibition, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% binds to specific enzymes and blocks their activity. In protein-protein interactions, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% binds to specific proteins and modulates their activity. In drug development, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% can be used to modulate the activity of target proteins and enzymes.
Biochemical and Physiological Effects
6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% has a variety of biochemical and physiological effects, depending on its application. In studies of enzyme inhibition, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% can inhibit the activity of specific enzymes and proteins. In protein-protein interactions, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% can modulate the activity of target proteins and enzymes. In drug development, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% can be used to modulate the activity of target proteins and enzymes, as well as to develop new drugs.
Advantages and Limitations for Lab Experiments
6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% has several advantages for laboratory experiments, including its high purity and low toxicity. In addition, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% is relatively inexpensive and easy to obtain. However, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% is relatively unstable and can degrade over time. Therefore, it is important to store 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% properly and to use it within a short time period.
Future Directions
There are a variety of potential future directions for 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% research. These include further studies of its mechanism of action, development of new drugs based on 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95%, and exploration of its potential applications in biotechnology. In addition, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% could be used in studies of protein-protein interactions, drug discovery, and enzyme inhibition. Finally, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% could be used in studies of the structure and function of proteins.
Synthesis Methods
6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% can be synthesized through a variety of methods, including the reaction of 2,5-dimethylphenylhydrazine and picolinic acid in the presence of a base. This reaction yields 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% in high yields with minimal side products. In addition, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% can be synthesized through the reaction of 2,5-dimethylphenylhydrazine and acetic acid in the presence of a base. This reaction yields 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% in high yields with minimal side products.
Scientific Research Applications
6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% is widely used in scientific research and laboratory experiments due to its high purity and low toxicity. It is used in a variety of applications, including biochemical and physiological studies, drug discovery, and biotechnology. 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% has been used in studies of enzyme inhibition, protein-protein interactions, and drug development. In addition, 6-Amino-3-(2,5-dimethylphenyl)picolinic acid, 95% is used in studies of the structure and function of proteins, as well as in the development of new drugs.
properties
IUPAC Name |
6-amino-3-(2,5-dimethylphenyl)pyridine-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-8-3-4-9(2)11(7-8)10-5-6-12(15)16-13(10)14(17)18/h3-7H,1-2H3,(H2,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HESBUQZFJYLAHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=C(N=C(C=C2)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801194218 | |
Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(2,5-dimethylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801194218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262011-34-6 | |
Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(2,5-dimethylphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1262011-34-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(2,5-dimethylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801194218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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